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Compound of Interest

Compound Name: Oxypurinol-13C,15N2-1

Cat. No.: B565372 Get Quote

Essential Safety and Handling Guide for
Oxypurinol-13C,15N2-1
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Oxypurinol-13C,15N2-1. The following procedural

guidance is designed to ensure the safe handling, use, and disposal of this compound,

fostering a secure laboratory environment.

Oxypurinol-13C,15N2-1 is a non-radioactive, isotopically labeled form of oxypurinol, the active

metabolite of allopurinol.[1] While the isotopic labeling does not alter its chemical reactivity, it

should be handled with the same precautions as unlabeled oxypurinol.[1] The primary hazards

associated with the parent compound include toxicity if swallowed, the potential to cause an

allergic skin reaction, and the risk of damage to organs such as the blood, kidneys, nervous

system, and liver through prolonged or repeated exposure.[1]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the primary defense against

accidental exposure. The following table summarizes the recommended PPE for handling

Oxypurinol-13C,15N2-1.
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Protection Level Equipment Specifications & Rationale

Eye Protection
Safety Glasses with Side

Shields or Goggles

Essential to protect eyes from

potential splashes of solutions

containing the compound.[1][2]

[3]

Body Protection Laboratory Coat

A long-sleeved, buttoned lab

coat made of a chemically

resistant material provides a

removable barrier in case of a

spill.[1][2][4]

Hand Protection Nitrile Gloves

Impervious gloves are

necessary to prevent skin

contact.[1][3] Double-gloving

may be advisable for

increased protection.[4] Gloves

should be changed

immediately if they become

contaminated.[4]

Respiratory Protection Chemical Fume Hood

All handling of the solid

compound or any procedures

that could generate dust or

aerosols should be conducted

in a certified chemical fume

hood to minimize inhalation

exposure.[2][5]

Operational Plan: From Receipt to Disposal
Adherence to a strict operational plan is critical to minimize the risk of exposure and

contamination.

1. Pre-Handling and Preparation:

Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment.
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Area Designation: Designate a specific area within a chemical fume hood for handling

Oxypurinol-13C,15N2-1.

Gather Materials: Ensure all necessary PPE and disposal containers are readily available.

2. Handling the Compound:

Personal Protective Equipment: Don the appropriate PPE as outlined in the table above

before handling the compound.

Containment: Conduct all weighing and solution preparation within a chemical fume hood to

prevent inhalation of the powder.[5]

Spill Management: Have a spill kit readily available. In case of a small spill, carefully clean

the area while wearing appropriate PPE.

3. During the Experiment:

Labeling: Clearly label all containers with the compound's name ("Oxypurinol-13C,15N2-1")

and any known hazards.[1]

Sealed Containers: Keep containers of Oxypurinol-13C,15N2-1 sealed when not in direct

use.[4]

4. Post-Experiment:

Decontamination: Thoroughly decontaminate the work area by wiping it down with an

appropriate solvent.[4]

PPE Removal: Remove PPE in the correct order to avoid self-contamination (e.g., gloves

first, then lab coat).[4]

Hand Washing: Wash hands thoroughly with soap and water after removing PPE.[4]

Disposal Plan
Proper disposal of Oxypurinol-13C,15N2-1 and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.
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Waste Type Disposal Container Procedure

Solid Waste
Labeled Hazardous Waste

Container

Collect all solid Oxypurinol-

13C,15N2-1 waste, including

unused product and

contaminated materials (e.g.,

weigh boats, paper towels), in

a designated, sealed, and

clearly labeled container. The

label should read "Hazardous

Waste" and include the

chemical name.[1]

Liquid Waste
Labeled Liquid Hazardous

Waste Container

If Oxypurinol-13C,15N2-1 is

dissolved in a solvent, the

resulting solution must be

disposed of as hazardous

liquid waste.[1] Collect the

liquid waste in a sealed,

properly labeled container that

identifies all chemical

constituents.[1]

Empty Containers Treat as Hazardous Waste

Uncleaned, empty containers

should be handled as if they

still contain the product.[1]

They should be triple-rinsed

with a suitable solvent, and the

rinsate collected as hazardous

liquid waste.[1]

Important Disposal Note: Do not dispose of Oxypurinol-13C,15N2-1 down the drain or in

regular trash.[1] Arrange for the disposal of hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.[1]

Experimental Workflow and Safety Protocol Diagram
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The following diagram illustrates the key steps for the safe handling of Oxypurinol-13C,15N2-
1.
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Oxypurinol-13C,15N2-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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